Milbemycin D
Milbemycin D
Milbemycins are a complex family of macrocyclic lactones containing a highly characteristic spiroketal group, produced by Streptomyces hydroscopicus subsp. aureolarcrimosus. Milbemycin D is a minor member of a group of analogues containing a 25-isopropyl substituent. Milbemycin D is a highly selective and potent nematocide and insecticide.
Brand Name:
Vulcanchem
CAS No.:
77855-81-3
VCID:
VC0106559
InChI:
InChI=1S/C33H48O7/c1-19(2)29-22(5)12-13-32(40-29)17-26-16-25(39-32)11-10-21(4)14-20(3)8-7-9-24-18-37-30-28(34)23(6)15-27(31(35)38-26)33(24,30)36/h7-10,15,19-20,22,25-30,34,36H,11-14,16-18H2,1-6H3/b8-7+,21-10+,24-9+/t20-,22-,25+,26-,27-,28+,29+,30+,32+,33+/m0/s1
SMILES:
CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C(C)C
Molecular Formula:
C33H48O7
Molecular Weight:
556.7 g/mol
Milbemycin D
CAS No.: 77855-81-3
Reference Standards
VCID: VC0106559
Molecular Formula: C33H48O7
Molecular Weight: 556.7 g/mol
| CAS No. | 77855-81-3 |
|---|---|
| Product Name | Milbemycin D |
| Molecular Formula | C33H48O7 |
| Molecular Weight | 556.7 g/mol |
| IUPAC Name | (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C33H48O7/c1-19(2)29-22(5)12-13-32(40-29)17-26-16-25(39-32)11-10-21(4)14-20(3)8-7-9-24-18-37-30-28(34)23(6)15-27(31(35)38-26)33(24,30)36/h7-10,15,19-20,22,25-30,34,36H,11-14,16-18H2,1-6H3/b8-7+,21-10+,24-9+/t20-,22-,25+,26-,27-,28+,29+,30+,32+,33+/m0/s1 |
| Standard InChIKey | BWCRYQGQPDBOAU-WZBVPYLGSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)\C)O[C@@H]1C(C)C |
| SMILES | CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C(C)C |
| Canonical SMILES | CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C(C)C |
| Appearance | White solid |
| Description | Milbemycins are a complex family of macrocyclic lactones containing a highly characteristic spiroketal group, produced by Streptomyces hydroscopicus subsp. aureolarcrimosus. Milbemycin D is a minor member of a group of analogues containing a 25-isopropyl substituent. Milbemycin D is a highly selective and potent nematocide and insecticide. |
| Synonyms | 5-hydroxymilbemycin beta7 CL 301,423 CL 301423 Cydectin milbemectin milbemycin milbemycin A3 milbemycin A4 milbemycin alpha1 milbemycin alpha10 milbemycin alpha11 milbemycin alpha13 milbemycin alpha14 milbemycin alpha15 milbemycin alpha2 milbemycin alpha3 milbemycin alpha4 milbemycin alpha5 milbemycin alpha6 milbemycin alpha7 milbemycin alpha8 milbemycin alpha9 milbemycin B milbemycin beta1 milbemycin beta12 milbemycin beta2 milbemycin beta3 milbemycin D milbemycins moxidectin |
| Reference | Milbemycins, a new family of macrolide antibiotics. Fermentation, isolation and physico-chemical properties of milbemycins D, E, F, G, and H. Takiguchi Y. et al. J Antibiot. 1983, 36, 502.Macrolide compounds, ivermectin and milbemycin D, stimulate chloride channels sensitive to GABAergic drugs in cultured chick spinal neurons. Yamazaki J. et al. Comp Biochem Physiol C. 1989, 93, 97. |
| PubChem Compound | 6440579 |
| Last Modified | Nov 11 2021 |
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